Cas no 1448137-32-3 (2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide)

• Product Name: 2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide
• CAS No: 1448137-32-3
• MF: C₁₆H₁₈BrN₃O
• MW: 348.237622737885
• CID: 6033976
• PubChem ID: 71808328
• Update Time: 2025-06-14

2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide
• 2-bromo-N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]benzamide
• AKOS024563114
• 1448137-32-3
• 2-bromo-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)benzamide
• 2-bromo-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]benzamide
• F6440-2456

• Inchi： 1S/C16H18BrN3O/c1-20-15-9-5-3-7-12(15)14(19-20)10-18-16(21)11-6-2-4-8-13(11)17/h2,4,6,8H,3,5,7,9-10H2,1H3,(H,18,21)
• InChI Key： AYAWQKWKHFNJJA-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(N(C)N=1)CCCC2)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 347.06332g/mol
• Monoisotopic Mass: 347.06332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide

Recent Advances in the Study of 2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide (CAS: 1448137-32-3)

The compound 2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide (CAS: 1448137-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique indazole core and bromobenzamide moiety, has been explored for its role in modulating various biological pathways, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the compound's ability to act as a selective kinase inhibitor. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer. Preliminary studies indicate that 2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide exhibits promising inhibitory activity against specific kinases involved in tumor proliferation and survival. Structural-activity relationship (SAR) studies have been conducted to optimize the compound's potency and selectivity, with modifications to the indazole and benzamide groups showing significant impact on its biological activity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in targeting other disease-relevant pathways. For instance, studies have suggested its role in modulating inflammatory responses, making it a candidate for the treatment of autoimmune diseases. The bromine substituent on the benzamide ring has been identified as a critical pharmacophore, contributing to the compound's binding affinity and stability. Computational modeling and molecular docking studies have further elucidated its interactions with target proteins, providing a foundation for future drug design efforts.

The synthesis of 2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide has also been a focus of recent research. Efficient and scalable synthetic routes have been developed, enabling the production of the compound in sufficient quantities for preclinical studies. Key steps in the synthesis include the formation of the indazole core, followed by bromination and amide coupling. Advances in catalytic methods and green chemistry have improved the yield and purity of the final product, facilitating its use in further biological evaluations.

Preclinical studies have demonstrated the compound's favorable pharmacokinetic and safety profiles, although challenges such as metabolic stability and bioavailability remain to be addressed. In vivo experiments in animal models have shown promising results, with the compound exhibiting antitumor efficacy and minimal toxicity at therapeutic doses. These findings have spurred interest in advancing the compound to clinical trials, with several research groups exploring its potential as a lead candidate for oncology indications.

In conclusion, 2-bromo-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzamide represents a promising scaffold for the development of novel therapeutics, particularly in the areas of kinase inhibition and cancer therapy. Ongoing research aims to further optimize its properties and expand its applications to other disease areas. The integration of structural biology, medicinal chemistry, and preclinical studies will be crucial in unlocking the full potential of this compound. As the field progresses, this molecule is poised to make significant contributions to the advancement of targeted therapies in chemical biology and medicine.